Cas no 1590676-06-4 ((4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone)

(4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone is a bifunctional piperidine derivative featuring both aminomethyl and carbonyl-linked piperidine moieties. This compound is of interest in medicinal chemistry and drug development due to its structural versatility, enabling potential applications as a building block for bioactive molecules. The presence of a secondary amine and a tertiary amide group enhances its utility in scaffold diversification and targeted modifications. Its rigid yet flexible framework allows for exploration in receptor binding studies, particularly in central nervous system (CNS) targets. The compound's synthetic accessibility and stability under standard conditions further support its use in research and pharmaceutical applications.
(4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone structure
1590676-06-4 structure
Product Name:(4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
CAS No:1590676-06-4
MF:C13H25N3O
MW:239.35710310936
CID:4775662
Update Time:2025-06-08

(4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
    • (4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
    • Inchi: 1S/C13H25N3O/c1-15-6-2-3-12(10-15)13(17)16-7-4-11(9-14)5-8-16/h11-12H,2-10,14H2,1H3
    • InChI Key: YDPNURNZGXEUBX-UHFFFAOYSA-N
    • SMILES: O=C(C1CN(C)CCC1)N1CCC(CN)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • XLogP3: 0
  • Topological Polar Surface Area: 49.6

(4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A243366-100mg
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
1590676-06-4
100mg
$ 135.00 2022-06-08
TRC
A243366-500mg
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
1590676-06-4
500mg
$ 500.00 2022-06-08
TRC
A243366-1g
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
1590676-06-4
1g
$ 775.00 2022-06-08
Life Chemicals
F1907-3678-0.25g
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
1590676-06-4 95%+
0.25g
$479.0 2023-09-07
Life Chemicals
F1907-3678-0.5g
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
1590676-06-4 95%+
0.5g
$505.0 2023-09-07
Life Chemicals
F1907-3678-1g
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
1590676-06-4 95%+
1g
$532.0 2023-09-07
Life Chemicals
F1907-3678-2.5g
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
1590676-06-4 95%+
2.5g
$1064.0 2023-09-07
Life Chemicals
F1907-3678-5g
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
1590676-06-4 95%+
5g
$1596.0 2023-09-07
Life Chemicals
F1907-3678-10g
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
1590676-06-4 95%+
10g
$2234.0 2023-09-07

Additional information on (4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone

Comprehensive Overview of (4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone (CAS No. 1590676-06-4)

The compound (4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone, identified by its CAS No. 1590676-06-4, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This piperidine-derived scaffold is characterized by its aminomethyl and methanone functional groups, which contribute to its potential as a versatile intermediate in pharmaceutical synthesis. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds, especially in the context of central nervous system (CNS) drug development and GPCR-targeted therapies.

In recent years, the demand for piperidine-based compounds has surged due to their widespread applications in neurological disorders and pain management. The 1-methylpiperidin-3-yl moiety in this molecule is often associated with improved blood-brain barrier (BBB) penetration, a critical factor for CNS-active drugs. Meanwhile, the 4-(aminomethyl)piperidin-1-yl segment offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). These features align with current trends in precision medicine and fragment-based drug design (FBDD), making this compound a subject of ongoing research.

From a synthetic chemistry perspective, 1590676-06-4 exemplifies the growing importance of heterocyclic chemistry in modern drug discovery. Its dual-piperidine architecture provides a rigid yet flexible framework that can be tailored to interact with diverse biological targets. Computational studies suggest that this compound may exhibit favorable binding affinity toward sigma receptors and histamine receptors, both of which are hot topics in neurodegenerative disease research. Such properties have led to its inclusion in several structure-activity relationship (SAR) studies aimed at optimizing pharmacokinetic profiles.

The compound's relevance extends to chemoinformatics and AI-driven drug discovery, where its structural features are analyzed using machine learning algorithms to predict novel applications. With the rise of digital chemistry platforms, researchers frequently query databases for piperidine carboxamides like this one to identify potential lead compounds. Its molecular weight (268.38 g/mol) and lipophilicity parameters also make it compatible with Lipinski's Rule of Five, a key consideration in oral drug development.

Quality control and analytical characterization of CAS 1590676-06-4 typically involve advanced techniques such as HPLC purity testing, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, which is crucial for preclinical studies. As the pharmaceutical industry shifts toward green chemistry principles, synthetic routes for this compound are being optimized to reduce environmental impact while maintaining high atom economy.

In conclusion, (4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone represents a promising candidate in the evolving landscape of small-molecule therapeutics. Its structural complexity and functional group diversity position it as a valuable tool for addressing unmet medical needs, particularly in neurology and psychopharmacology. Future research directions may explore its potential in combination therapies or as a probe molecule for target validation studies.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd